Cas no 2034272-76-7 (4-3-(2-methylpropanesulfonyl)piperidine-1-carbonylpyridine)

• Product Name: 4-3-(2-methylpropanesulfonyl)piperidine-1-carbonylpyridine
• CAS No: 2034272-76-7
• MF: C₁₅H₂₂N₂O₃S
• MW: 310.411782741547
• CID: 6559998
• Update Time: 2025-08-01

4-3-(2-methylpropanesulfonyl)piperidine-1-carbonylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-3-(2-methylpropanesulfonyl)piperidine-1-carbonylpyridine
• [3-(2-methylpropylsulfonyl)piperidin-1-yl]-pyridin-4-ylmethanone

• Inchi： 1S/C15H22N2O3S/c1-12(2)11-21(19,20)14-4-3-9-17(10-14)15(18)13-5-7-16-8-6-13/h5-8,12,14H,3-4,9-11H2,1-2H3
• InChI Key： CZBDTYZYOZUZMQ-UHFFFAOYSA-N
• SMILES： C(N1CCCC(S(CC(C)C)(=O)=O)C1)(C1=CC=NC=C1)=O

Additional information on 4-3-(2-methylpropanesulfonyl)piperidine-1-carbonylpyridine

Introduction to 4-3-(2-methylpropanesulfonyl)piperidine-1-carbonylpyridine (CAS No. 2034272-76-7)

4-3-(2-methylpropanesulfonyl)piperidine-1-carbonylpyridine, a compound with the CAS number 2034272-76-7, is a novel and structurally complex molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and features a unique combination of a piperidine ring, a sulfonyl group, and a methylpropane moiety, which collectively contribute to its distinct chemical properties and potential biological activities.

The molecular structure of 4-3-(2-methylpropanesulfonyl)piperidine-1-carbonylpyridine is characterized by a pyridine ring attached to a piperidine ring through a carbonyl group. The piperidine ring is further substituted with a 2-methylpropanesulfonyl group, which imparts specific functional properties to the molecule. This structural arrangement provides a foundation for exploring its interactions with various biological targets and its potential therapeutic applications.

Recent studies have highlighted the significance of 4-3-(2-methylpropanesulfonyl)piperidine-1-carbonylpyridine in several areas of research. One notable application is in the development of novel therapeutic agents for neurodegenerative diseases. The sulfonyl group and the piperidine ring are known to enhance the compound's ability to cross the blood-brain barrier, making it a promising candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its potential in neurodegenerative diseases, 4-3-(2-methylpropanesulfonyl)piperidine-1-carbonylpyridine has shown promise in anti-inflammatory and analgesic research. The compound's ability to modulate inflammatory pathways and reduce pain sensitivity has been demonstrated in preclinical studies. These findings suggest that it could be developed into effective treatments for chronic inflammatory conditions and pain management.

The pharmacological profile of 4-3-(2-methylpropanesulfonyl)piperidine-1-carbonylpyridine has been extensively studied through various in vitro and in vivo models. In vitro assays have revealed that the compound exhibits potent activity against key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes play crucial roles in the production of pro-inflammatory mediators, and their inhibition by 4-3-(2-methylpropanesulfonyl)piperidine-1-carbonylpyridine could contribute to its anti-inflammatory effects.

In vivo studies have further confirmed the therapeutic potential of 4-3-(2-methylpropanesulfonyl)piperidine-1-carbonylpyridine. Animal models of neurodegeneration have shown that the compound can improve cognitive function and reduce neuronal damage. Similarly, in models of chronic pain, it has demonstrated significant analgesic effects without causing adverse side effects commonly associated with traditional pain medications.

The safety profile of 4-3-(2-methylpropanesulfonyl)piperidine-1-carbonylpyridine is another critical aspect that has been thoroughly investigated. Preclinical toxicology studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant toxicity observed in major organs such as the liver, kidneys, or heart. These findings support its potential for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-3-(2-methylpropanesulfonyl)piperidine-1-carbonylpyridine in human subjects. Early-phase trials have shown promising results, with participants reporting improved symptoms and tolerability. The ongoing clinical trials aim to provide more comprehensive data on the compound's therapeutic benefits and safety profile.

In conclusion, 4-3-(2-methylpropanesulfonyl)piperidine-1-carbonylpyridine (CAS No. 2034272-76-7) represents a promising candidate for the development of novel therapeutic agents. Its unique molecular structure and multifaceted biological activities make it an attractive target for further research and clinical evaluation. As ongoing studies continue to uncover its full potential, this compound holds significant promise for advancing treatments in neurodegenerative diseases, inflammation, and pain management.